Cas no 228244-04-0 (tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate)

Technical Introduction: tert-Butyl (2S)-2-cyanopyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a cyano group at the 2-position and a Boc (tert-butoxycarbonyl) protecting group on the nitrogen. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The (S)-configuration ensures enantioselectivity in asymmetric synthesis, while the Boc group offers stability and selective deprotection under mild acidic conditions. The cyano functionality provides a reactive handle for further transformations, such as reduction to amines or conversion to carboxylic acids. Its high purity and well-defined stereochemistry make it valuable for research and industrial applications requiring precise chiral building blocks.
tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate structure
228244-04-0 structure
Product Name:tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate
CAS No:228244-04-0
MF:C10H16N2O2
MW:196.246242523193
MDL:MFCD01861224
CID:67100
PubChem ID:6951263
Update Time:2025-06-13

tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 2-cyanopyrrolidine-1-carboxylate
    • (S)-(-)-1-Boc-2-cyanopyrrolidine
    • (S)-1-(tert-Butoxycarbonyl)-2-cyanopyrrolidine
    • (S)-(-)-1-Boc-2-pyrrolidinecarbonitrile
    • (S)-1-Boc-2-cyanopyrrolidine
    • (S)-1-Boc-2-cyano-pyrrolidine
    • (S)-1-N-Boc-2-cyanopyrrolidine
    • (S)-1-N-Boc-2-cyano-pyrrolidine
    • N-tert-butyloxycarbonyl proline nitrile
    • S-(-)-1-Boc-2-pyrrolidinecarbonitrile
    • (S)-1-Boc-2-pyrrolidinecarbonitrile
    • (S)-1-(tert-Butoxycarbonyl)-2-pyrrolidinecarbonitrile
    • tert-Butyl (S)-2-Cyano-1-pyrrolidinecarboxylate
    • (S)-2-Cyano-1-pyrrolidinecarboxyic Acid tert-Butyl Ester
    • tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate
    • (s)-n-boc-pyrrolidine-2-carbonitrile
    • 1-N-Boc-2-pyrrolidinonitrile
    • (s)-2-cyano-pyrrolidine-1-carboxylic acid tert-butyl ester
    • (S)-tert-butyl2-cyanopyrrolidine-1-carboxylate
    • AKOS015898281
    • 1-N-Boc-2- pyrrolidinonitrile
    • (S)-1-Boc-pyrrolidine-2-carbonitrile
    • tert-butyl(2S)-2-cyano-1-pyrrolidinecarboxylate
    • DS-1434
    • CHEMBL1081012
    • B66764
    • CS-0001898
    • EN300-248514
    • MFCD01861224
    • A4857
    • 1-PYRROLIDINECARBOXYLIC ACID, 2-CYANO-, 1,1-DIMETHYLETHYL ESTER, (2S)-
    • SCHEMBL1357066
    • MDMSZBHMBCNYNO-QMMMGPOBSA-N
    • AKOS005258731
    • B4878
    • AC-2243
    • (R)-N-BOC-2-pyrrolidinonitrile
    • (S)-tert-butyl 2-cyanopyrrolidine-1-carboxylate;(S)-1-Boc-2-cyanopyrrolidine
    • AM20090231
    • DTXSID10426237
    • TERT-BUTYL (2S)-2-CYANO-1-PYRROLIDINECARBOXYLATE
    • 228244-04-0
    • Q-102169
    • (S)-(-)-1-Boc-2-pyrrolidinecarbonitrile, 97%
    • BOC-2(S)-cyanopyrrolidine
    • Z1255373042
    • PD139958
    • Boc-(S)-pyrrolidine-2-carbonitrile
    • DB-247733
    • tert-butyl (S)-2-cyanopyrrolidine-1-carboxylate
    • 672-481-0
    • MDL: MFCD01861224
    • Inchi: 1S/C10H16N2O2/c1-10(2,3)14-9(13)12-6-4-5-8(12)7-11/h8H,4-6H2,1-3H3/t8-/m0/s1
    • InChI Key: MDMSZBHMBCNYNO-QMMMGPOBSA-N
    • SMILES: O(C(N1CCC[C@H]1C#N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 196.12100
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4
  • Topological Polar Surface Area: 53.3

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.08
  • Melting Point: 31.0 to 35.0 deg-C
  • Boiling Point: 307.9℃ at 760 mmHg
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 53.33000
  • LogP: 1.84738
  • Solubility: Not determined
  • Sensitiveness: Moisture & Light Sensitive
  • Specific Rotation: -105.5 º (c=1, chloroform)
  • Optical Activity: [α]20/D −105.5°, c = 1 in chloroform

tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate Security Information

tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate Production Method

tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:228244-04-0)(S)-1-Boc-2-cyanopyrrolidine
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Quantity:200KG
Purity:99%
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Amadis Chemical Company Limited
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(CAS:228244-04-0)tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate
Order Number:A4857
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Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:28
Price ($):214.0
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Additional information on tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate

Introduction to tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate (CAS No. 228244-04-0)

tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate (CAS No. 228244-04-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-tert-butyl 2-cyanopyrrolidine-1-carboxylate, is a chiral building block that plays a crucial role in the synthesis of various bioactive molecules, including peptides and small molecule drugs. Its unique structural features and chemical properties make it an essential reagent in the development of novel therapeutics.

The chemical structure of tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate consists of a pyrrolidine ring with a tert-butyl protecting group on the nitrogen atom and a cyano group attached to the carbon atom at position 2. The chiral center at position 2 imparts enantiomeric purity, which is critical for many biological applications where stereochemistry significantly influences the activity and selectivity of the final product.

In recent years, there has been a growing interest in the use of tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate as a key intermediate in the synthesis of peptidomimetics and other bioactive compounds. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. The ability to control the stereochemistry during synthesis is crucial for achieving these desired properties.

One notable application of tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate is in the development of inhibitors for various enzymes, particularly proteases. Protease inhibitors are important therapeutic agents used in the treatment of viral infections, cancer, and other diseases. The cyano group in (S)-tert-butyl 2-cyanopyrrolidine-1-carboxylate can be readily converted into functional groups that interact with the active site of target enzymes, making it a valuable starting material for inhibitor design.

The synthesis of tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate typically involves several steps, including the formation of a pyrrolidine ring, introduction of the tert-butyl protecting group, and installation of the cyano group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For example, asymmetric catalysis has been employed to achieve high enantioselectivity in the synthesis of this compound, ensuring that it meets the stringent purity requirements for pharmaceutical applications.

Beyond its use as a synthetic intermediate, tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate has also been studied for its potential biological activities. Research has shown that derivatives of this compound can exhibit anti-inflammatory and anti-tumor properties. These findings highlight the broad utility of (S)-tert-butyl 2-cyanopyrrolidine-1-carboxylate in both fundamental research and drug discovery efforts.

In conclusion, tert-butyl (2S)-2-cyanopyrrolidine-1-carboxylate (CAS No. 228244-04-0) is a highly valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and chiral properties make it an indispensable reagent for the synthesis of bioactive molecules, particularly peptidomimetics and enzyme inhibitors. Ongoing research continues to uncover new uses and potential therapeutic applications for this versatile compound.

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